2-Methylsulfanyl-1-piperazin-1-ylethanone;hydrochloride

• IUPAC Name: 2-methylsulfanyl-1-piperazin-1-ylethanone;hydrochloride
• InChI: InChI=1S/C7H14N2OS.ClH/c1-11-6-7(10)9-4-2-8-3-5-9;/h8H,2-6H2,1H3;1H
• InChI Key: ZZAOYZBJBOBTPE-UHFFFAOYSA-N
• Canonical SMILES: CSCC(=O)N1CCNCC1.Cl
• Molecular Formula: C7H15ClN2OS
• Molecular Weight: 210.73 g/mol
• CAS No.: 2375269-06-8

Description

2-Methylsulfanyl-1-piperazin-1-ylethanone;hydrochloride is a useful research compound. Its molecular formula is C7H15ClN2OS and its molecular weight is 210.72. The purity is usually 95%.
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Scientific Research Applications

Metabolic Pathways and Drug Metabolism

A study on the metabolism of a novel antidepressant involving piperazine structures revealed insights into the oxidative metabolism pathways, identifying various metabolites and the enzymes responsible for their formation. This research highlights the compound's relevance in understanding the metabolic fate of drugs containing the piperazine moiety and potentially improving pharmacokinetic properties (Hvenegaard et al., 2012).

Synthetic Chemistry Applications

Research focused on the catalyst- and solvent-free synthesis of heterocyclic compounds demonstrates the utility of piperazine derivatives in creating structurally complex molecules under environmentally friendly conditions. These studies contribute to the development of new synthetic methodologies that could be applied to the synthesis of pharmaceuticals and other biologically active compounds (Moreno-Fuquen et al., 2019).

Enzyme Inhibition for Therapeutic Applications

A series of s-triazine derivatives incorporating piperazine and sulfonamide motifs was evaluated for their inhibition of carbonic anhydrases, enzymes relevant to various physiological functions. These compounds, showing significant inhibitory activity, highlight the potential of piperazine derivatives in designing inhibitors for therapeutic targets (Havránková et al., 2018).

Antimicrobial Activity

The synthesis and evaluation of diphenyl piperazine-based sulfanilamides for their antimicrobial activity shed light on the compound's potential as a backbone for developing new antimicrobial agents. This research underscores the importance of piperazine derivatives in the search for new antibiotics to combat resistant bacterial strains (Wang et al., 2011).

Electrosynthesis of Phenylpiperazine Derivatives

Studies on the electrochemical synthesis of new substituted phenylpiperazines reveal innovative approaches to the synthesis of piperazine derivatives. Such methods offer advantages in terms of sustainability and efficiency, contributing to the greener synthesis of pharmacologically relevant compounds (Nematollahi & Amani, 2011).